1. Home
  2. Product
  3. N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea
N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea
Brand Name: Vulcanchem
CAS No.:
VCID: VC0733515
InChI: InChI=1S/C20H20ClN3O3S/c21-16-6-4-14(5-7-16)12-18(25)23-20(28)22-17-3-1-2-15(13-17)19(26)24-8-10-27-11-9-24/h1-7,13H,8-12H2,(H2,22,23,25,28)
SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=S)NC(=O)CC3=CC=C(C=C3)Cl
Molecular Formula: C20H20ClN3O3S
Molecular Weight: 417.9 g/mol

N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea

CAS No.:

Cat. No.: VC0733515

Molecular Formula: C20H20ClN3O3S

Molecular Weight: 417.9 g/mol

* For research use only. Not for human or veterinary use.

N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea -

Specification

Molecular Formula C20H20ClN3O3S
Molecular Weight 417.9 g/mol
IUPAC Name 2-(4-chlorophenyl)-N-[[3-(morpholine-4-carbonyl)phenyl]carbamothioyl]acetamide
Standard InChI InChI=1S/C20H20ClN3O3S/c21-16-6-4-14(5-7-16)12-18(25)23-20(28)22-17-3-1-2-15(13-17)19(26)24-8-10-27-11-9-24/h1-7,13H,8-12H2,(H2,22,23,25,28)
Standard InChI Key ODLQKJFPJAMGFM-UHFFFAOYSA-N
SMILES C1COCCN1C(=O)C2=CC(=CC=C2)NC(=S)NC(=O)CC3=CC=C(C=C3)Cl
Canonical SMILES C1COCCN1C(=O)C2=CC(=CC=C2)NC(=S)NC(=O)CC3=CC=C(C=C3)Cl

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19